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Compound Name: 2-[1-(Dimethylamino)ethyl]indole

Cat. No.: B014033 Get Quote

A comprehensive review of scientific literature and crystallographic databases reveals that the

crystal structure of 2-[1-(Dimethylamino)ethyl]indole has not yet been experimentally

determined and published. Consequently, a detailed technical guide on its crystal structure,

including quantitative data and experimental protocols, cannot be provided at this time.

Extensive searches for published crystallographic data in repositories such as the Cambridge

Crystallographic Data Centre (CCDC) and the Crystallography Open Database (COD), as well

as broad searches of chemical literature, yielded no specific results for the single-crystal X-ray

diffraction analysis of the title compound. While the synthesis and biological activities of various

indole derivatives containing the dimethylaminoethyl moiety are documented, the specific

isomeric and structural conformation of 2-[1-(Dimethylamino)ethyl]indole in its crystalline

solid state remains uncharacterized.

For researchers and drug development professionals, this information gap highlights an

opportunity for further investigation. The determination of a molecule's crystal structure is

fundamental to understanding its three-dimensional arrangement, which in turn influences its

physicochemical properties, stability, and biological activity.
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Should a researcher undertake the task of determining the crystal structure of 2-[1-
(Dimethylamino)ethyl]indole, a general experimental workflow would be followed. This

process is outlined below in a conceptual workflow diagram.
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General Workflow for Crystal Structure Determination
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Caption: A generalized workflow for determining the crystal structure of a small molecule.
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The process would begin with the synthesis and rigorous purification of the compound.

Following this, various crystallization techniques would be employed to grow single crystals of

suitable quality for X-ray diffraction. Once a suitable crystal is obtained, it would be subjected to

X-ray diffraction analysis to collect a dataset. This data would then be used to solve and refine

the crystal structure, ultimately yielding precise information on bond lengths, bond angles, and

the overall molecular packing in the crystal lattice.

Until such a study is performed and its results are made public, a technical guide on the crystal

structure of 2-[1-(Dimethylamino)ethyl]indole cannot be compiled. The scientific community

awaits this foundational research to further elucidate the properties of this particular indole

derivative.

To cite this document: BenchChem. [Crystal Structure of 2-[1-(Dimethylamino)ethyl]indole
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[https://www.benchchem.com/product/b014033#2-1-dimethylamino-ethyl-indole-crystal-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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